2,4-Dichloro-N-(2,5-dimethylphenyl)benzamide

• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol
• IUPAC Name: 2,4-dichloro-N-(2,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-3-4-10(2)14(7-9)18-15(19)12-6-5-11(16)8-13(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: SSUDDNVHHYSVDS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-Dichloro-N-(2,5-dimethylphenyl)benzamide, commonly known as dicamba, is a synthetic herbicide that has been widely used in agriculture to control broadleaf weeds in crops such as corn, soybeans, and cotton. Dicamba is a member of the benzoic acid family of herbicides and is classified as a selective systemic herbicide. It is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It is absorbed by the plant and translocated throughout the plant, causing uncontrolled growth and eventual death. Dicamba works by interfering with the plant's ability to produce certain amino acids, which are essential for plant growth.
Biochemical and Physiological Effects:
Dicamba can have both positive and negative effects on plants and animals. In plants, dicamba can cause stunted growth, chlorosis, and necrosis. In animals, dicamba can cause developmental abnormalities and reproductive toxicity. Dicamba has also been shown to be toxic to aquatic organisms and can cause long-term environmental damage.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agriculture and has been extensively studied for its efficacy and impact on the environment. It is relatively easy to synthesize and can be used in various lab experiments to investigate its properties. However, dicamba can be toxic to non-target plants and animals, and caution should be taken when using it in lab experiments.

Future Directions

There are several future directions for research on dicamba. One area of research is the development of new dicamba formulations that are less toxic to non-target plants and animals. Another area of research is the investigation of dicamba's impact on soil health and microbial communities. Additionally, there is a need for more research on the long-term environmental impact of dicamba use in agriculture.

Synthesis Methods

Dicamba can be synthesized by reacting 2,5-dimethylphenol with phosgene to form 2,5-dimethylphenyl chloroformate, which is then reacted with 2,4-dichloroaniline to form dicamba. The synthesis process is relatively simple and can be carried out on a large scale.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in various research studies to investigate its efficacy in controlling weeds and its impact on non-target plants and animals. Dicamba has also been studied for its potential to cause environmental contamination and its impact on human health.